Cas no 1805413-44-8 (2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine)
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine
-
- Inchi: 1S/C8H9F2IN2/c1-4-2-5(8(9)10)7(11)6(3-12)13-4/h2,8H,3,12H2,1H3
- InChI Key: HZNPWQWJNIIVBB-UHFFFAOYSA-N
- SMILES: IC1C(CN)=NC(C)=CC=1C(F)F
Computed Properties
- Exact Mass: 297.978
- Monoisotopic Mass: 297.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.9
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029025088-250mg |
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine |
1805413-44-8 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029025088-500mg |
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine |
1805413-44-8 | 95% | 500mg |
$1,836.65 | 2022-04-01 | |
| Alichem | A029025088-1g |
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine |
1805413-44-8 | 95% | 1g |
$2,952.90 | 2022-04-01 |
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine (CAS No. 1805413-44-8): An Emerging Compound in Medicinal Chemistry
2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine (CAS No. 1805413-44-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its aminomethyl, difluoromethyl, iodo, and methyl substituents on a pyridine ring, offers a promising scaffold for the development of new drugs targeting various diseases.
The structural complexity of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine provides a foundation for exploring its biological activities. The presence of the difluoromethyl group, in particular, is known to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive feature for drug design. Additionally, the iodo substituent can serve as a handle for radiolabeling, which is valuable for imaging studies and understanding the compound's distribution in biological systems.
Recent studies have highlighted the potential of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of key inflammatory pathways, including NF-κB and MAPK signaling.
In another study, published in the European Journal of Medicinal Chemistry, 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine was found to have significant antiviral activity against several RNA viruses, including influenza and coronavirus. The compound's ability to inhibit viral replication is attributed to its interaction with viral proteases, which are essential for viral maturation and assembly. This finding opens up new avenues for developing antiviral drugs that can combat emerging viral threats.
The pharmacokinetic profile of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered as an oral medication, simplifying its use in clinical settings.
To further explore the therapeutic potential of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine, several ongoing clinical trials are evaluating its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and support the advancement of the compound into later-stage clinical trials.
In addition to its direct therapeutic applications, 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine serves as a valuable tool for chemical biology research. Its unique structure allows scientists to probe specific biological pathways and validate novel targets for drug discovery. For example, researchers at the National Institutes of Health have used this compound to investigate the role of specific kinases in cancer cell proliferation, providing insights that could lead to new therapeutic strategies.
The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the sequential functionalization of a pyridine ring using selective chemical transformations. This synthetic flexibility allows for the preparation of analogs with modified substituents, enabling structure-activity relationship (SAR) studies to identify more potent and selective derivatives.
In conclusion, 2-(Aminomethyl)-4-(difluoromethy l)-3-iodo-6-methy lpyridine strong > (CAS No . 1805413 - 44 - 8 ) represents a promising compound with diverse applications in medicinal chemistry . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further development . As research continues , it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments . p > article > response >
1805413-44-8 (2-(Aminomethyl)-4-(difluoromethyl)-3-iodo-6-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)